Cas no 2219374-19-1 (methyl 5-oxa-2-azaspiro3.4octane-7-carboxylate)

• Product Name: methyl 5-oxa-2-azaspiro3.4octane-7-carboxylate
• CAS No: 2219374-19-1
• MF: C₈H₁₃NO₃
• MW: 171.193722486496
• CID: 5750559
• PubChem ID: 122440552
• Update Time: 2025-06-09

methyl 5-oxa-2-azaspiro3.4octane-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-oxa-2-azaspiro[3.4]octane-7-carboxylate
• SCHEMBL17960576
• 2219374-19-1
• EN300-1706207
• methyl 5-oxa-2-azaspiro3.4octane-7-carboxylate

• Inchi： 1S/C8H13NO3/c1-11-7(10)6-2-8(12-3-6)4-9-5-8/h6,9H,2-5H2,1H3
• InChI Key： TWXJIZXSVSBUIO-UHFFFAOYSA-N
• SMILES： C1C2(CC(C(OC)=O)CO2)CN1

Computed Properties

• Exact Mass: 171.08954328g/mol
• Monoisotopic Mass: 171.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 252.7±40.0 °C(Predicted)
• pka: 8.92±0.40(Predicted)

Additional information on methyl 5-oxa-2-azaspiro3.4octane-7-carboxylate

Professional Introduction to Methyl 5-Oxa-2-Azaspiro3.4Octane-7-Carboxylate (CAS No: 2219374-19-1)

Methyl 5-oxa-2-azaspiro3.4octane-7-carboxylate (CAS No: 2219374-19-1) is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the spirocyclic class of molecules, characterized by its unique spiro carbon linkage, which imparts distinct structural and functional properties. The presence of both an oxygen and an azacycloalkane moiety in its molecular framework makes it a particularly intriguing candidate for further exploration in drug discovery and molecular design.

The chemical structure of methyl 5-oxa-2-azaspiro3.4octane-7-carboxylate consists of a spiro center connecting a five-membered oxygen-containing ring with an eight-membered nitrogen-containing ring. This arrangement creates a rigid, three-dimensional structure that can influence both the compound's reactivity and its biological interactions. The carboxylate ester group at the 7-position provides an additional site for functionalization, enabling the synthesis of derivatives with tailored properties for specific applications.

In recent years, there has been growing interest in spirocyclic compounds due to their potential as pharmacophores in medicinal chemistry. The unique conformational constraints imposed by the spiro linkage can enhance binding affinity and selectivity, making these molecules valuable candidates for developing novel therapeutic agents. Specifically, methyl 5-oxa-2-azaspiro3.4octane-7-carboxylate has been studied for its potential applications in the synthesis of bioactive molecules targeting various biological pathways.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The spirocyclic core can serve as a scaffold for constructing more complex molecules through various chemical transformations. For instance, the carboxylate group can be readily modified into amides, esters, or other functional groups, allowing for the creation of libraries of derivatives with diverse biological activities. This flexibility has made methyl 5-oxa-2-azaspiro3.4octane-7-carboxylate a popular choice for medicinal chemists seeking to explore new chemical space.

Recent research has highlighted the potential of spirocyclic compounds as modulators of enzyme activity and receptor binding. Studies have demonstrated that these molecules can exhibit high affinity for specific biological targets, making them promising candidates for drug development. For example, derivatives of methyl 5-oxa-2-azaspiro3.4octane-7-carboxylate have shown promise in inhibiting certain kinases and other enzymes implicated in diseases such as cancer and inflammation. The unique structural features of this compound contribute to its ability to interact selectively with biological targets, offering a foundation for designing next-generation therapeutics.

The synthesis of methyl 5-oxa-2-azaspiro3.4octane-7-carboxylate presents both challenges and opportunities for synthetic chemists. The construction of the spirocyclic core requires careful consideration of reaction conditions and intermediates to ensure high yield and purity. However, advances in synthetic methodology have made it increasingly feasible to access complex spirocyclic structures like this one. Techniques such as transition-metal-catalyzed reactions and organometallic chemistry have been particularly useful in facilitating the synthesis of these intricate molecules.

In addition to its pharmaceutical applications, methyl 5-oxa-2-azaspiro3.4octane-7-carboxylate has potential uses in materials science and catalysis. Its rigid structure and unique electronic properties make it a candidate for developing novel materials with specialized functions. Furthermore, the compound's ability to participate in coordination chemistry with metal ions suggests applications in catalytic systems where metal-ligand interactions play a crucial role.

The future prospects for methyl 5-oxa-2-azaspiro3.4octane-7-carboxylate are promising, with ongoing research aimed at expanding its applications and understanding its mechanisms of action. As synthetic methodologies continue to evolve, it is likely that more efficient routes to this compound will be developed, further facilitating its use in drug discovery and other fields. Additionally, computational studies using molecular modeling techniques are providing valuable insights into how this molecule interacts with biological targets, guiding the design of more effective derivatives.

In conclusion, methyl 5-oxa-2-azaspiro3.4octane-7-carboxylate (CAS No: 2219374-19-1) is a versatile and intriguing compound with significant potential in pharmaceutical chemistry and beyond. Its unique structural features make it a valuable scaffold for developing novel bioactive molecules, while its synthetic accessibility allows for further exploration of its applications. As research continues to uncover new possibilities for this compound, it is poised to play an important role in future advancements across multiple scientific disciplines.